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Compound of Interest

Compound Name: Sulfo-Cy7.5 NHS ester

Cat. No.: B15553915

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the bioconjugation chemistry involving Sulfo-
Cy7.5 NHS ester, a near-infrared (NIR) fluorescent dye. It details the reaction mechanism,
experimental protocols, and key data for successful labeling of biomolecules such as proteins,
antibodies, and peptides.

Introduction to Sulfo-Cy7.5 NHS Ester

Sulfo-Cy7.5 NHS ester is a water-soluble, hydrophilic fluorescent dye designed for labeling
biomolecules in agueous environments.[1][2][3] Its key features include:

o Near-Infrared (NIR) Fluorescence: With excitation and emission maxima in the NIR
spectrum, it is ideal for deep-tissue in vivo imaging applications due to reduced background
autofluorescence from biological tissues.[4][5]

o Water Solubility: The presence of sulfonate groups enhances its water solubility, making it
particularly suitable for labeling sensitive proteins that may denature in the presence of
organic solvents.[6]

o Amine Reactivity: The N-hydroxysuccinimide (NHS) ester functional group reacts efficiently
and specifically with primary aliphatic amines, such as the side chain of lysine residues in
proteins, to form stable amide bonds.[7][8]
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e High Quantum Yield: Sulfo-Cy7.5 exhibits a higher fluorescence quantum yield compared to
Indocyanine Green (ICG), a clinically approved NIR dye.[1][3]

Physicochemical and Spectroscopic Properties

The properties of Sulfo-Cy7.5 NHS ester are summarized in the table below. Data from
various suppliers are included to provide a comprehensive overview.

Property Value Source
Molecular Weight 1180.47 g/mol [3]
1180.5 g/mol [71[°]

Excitation Maximum (Aex) ~778 nm [31[7]
~788 nm [4]

Emission Maximum (Aem) ~797 nm [31[71[8]
~808 nm [4]

Molar Extinction Coefficient 222,000 M~icm™1 [31[71[8]
Fluorescence Quantum Yield 0.21 [7]

B Good in Water, DMF, and
Solubility DMSO [31[7]

Storage Conditions -20°C in the dark, desiccated [11[7]

Bioconjugation Chemistry: Reaction Mechanism

The bioconjugation of Sulfo-Cy7.5 NHS ester to a biomolecule containing primary amines
proceeds via a nucleophilic acyl substitution reaction.
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Reactants

Reaction Conditions Sulfo-Cy7.5 NHS Ester Reacts with
Aqueous Buffer L
pH8.3-85
Biomolecule-NHz
(e.g., Protein)

Products

Sulfo-Cy7.5-Biomolecule
(Stable Amide Bond)

NHS Byproduct

1. Prepare Protein Solution

(e.g., 2-10 mg/mL in PBS, pH 7.4)

Add reaction buffer to pH 8.3-8.5

'

4. Calculate and Add Dye Solution
(Molar ratio of dye:protein typically 5:1 to 20:1)

3. Adjust pH of Protein Solution 2. Prepare Dye Stock Solution
( ) (e.g., 10 mg/mL in anhydrous DMSO)

5. Incubate Reaction Mixture
(1-2 hours at room temperature, protected from light)

6. Purify the Conjugate
(e.g., Desalting spin column to remove unreacted dye)

7. Characterize the Conjugate
(Determine Degree of Labeling via spectrophotometry)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Sulfo-Cy7.5 NHS Ester
Bioconjugation Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553915#sulfo-cy7-5-nhs-ester-bioconjugation-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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